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Compound of Interest

Compound Name: Dinitromethane

Cat. No.: B14754101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dinitromethane, a nitro compound

with significant applications in chemical synthesis and energetic materials. This document

details its chemical identity, physicochemical properties, synthesis protocols, and safety

information, presented for a technical audience.

Chemical Identification and Properties
Dinitromethane is an organic compound characterized by the presence of two nitro groups

attached to a central carbon atom.[1] Its formal identification and key properties are

summarized below.

Table 1: Chemical Identifiers and Physicochemical Properties of Dinitromethane
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Property Value Reference

IUPAC Name dinitromethane [2][3]

CAS Number 625-76-3 [2][3]

Molecular Formula CH₂N₂O₄ [2][4]

Molecular Weight 106.04 g/mol [2]

Appearance
Colorless liquid with a weak,

pleasant odor
[1][2]

Density
1.2452 g/cm³ at 21 °C to 1.501

g/cm³
[4][5]

Boiling Point
39-40 °C at 2 mmHg; 181.6 °C

at 760 mmHg
[1][5]

Flash Point 90.4 °C [5]

Solubility
Soluble in water, ethanol, and

acetone
[2]

pKa 3.57 - 3.6 [6][7]
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Synthesis of Dinitromethane
The synthesis of dinitromethane can be challenging due to its potential instability.[1] However,

several methods have been established. The free compound is often generated from its more

stable salts.[6]

This protocol describes the liberation of dinitromethane from its potassium salt using

hydrogen fluoride in diethyl ether.
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Potassium salt of dinitromethane (KCH(NO₂)₂)

Anhydrous diethyl ether

Hydrogen fluoride (HF)

Procedure:

Suspend the potassium salt of dinitromethanide in anhydrous diethyl ether in a suitable

reaction vessel, cooled to 0-5 °C.[6]

Carefully introduce gaseous hydrogen fluoride into the stirred suspension.[6]

The reaction proceeds to form dinitromethane and potassium fluoride.

The insoluble potassium fluoride can be removed by filtration.

The diethyl ether solution of dinitromethane can be used for subsequent reactions, or the

solvent can be carefully removed under reduced pressure to yield purified dinitromethane.

[1]

Caution: Hydrogen fluoride is extremely corrosive and toxic. This procedure must be carried out

in a well-ventilated fume hood with appropriate personal protective equipment.

A general workflow for the synthesis of dinitromethane salts, which are precursors to the free

compound, is outlined below. One common route involves the nitration of compounds like

barbituric acid, followed by hydrolysis.[8]
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General Synthesis Workflow for Dinitromethane Salts

Starting Material
(e.g., Barbituric Acid)

Nitration
(e.g., HNO₃/H₂SO₄)

Gem-Dinitro Intermediate

Hydrolysis

Dinitromethane (in situ)

Neutralization
(e.g., KOH, NH₄OH)

Dinitromethane Salt
(e.g., KCH(NO₂)₂)

Click to download full resolution via product page

Caption: Synthesis workflow for dinitromethane salts.

Chemical Reactivity and Applications
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Dinitromethane's reactivity is primarily dictated by the two electron-withdrawing nitro groups,

which make the methylene protons acidic (pKa around 3.6).[6][7]

Acidity and Salt Formation: It readily deprotonates in the presence of a base to form stable

dinitromethanide salts.[6]

Reduction: The nitro groups can be reduced to amines using reducing agents like lithium

aluminum hydride or through catalytic hydrogenation.[2]

Nucleophilic Substitution: Under appropriate conditions, the nitro groups can be displaced by

other functional groups.[2]

Thermal Decomposition: Dinitromethane decomposes exothermically at high temperatures,

releasing gaseous products, which is a property utilized in energetic materials.[2]

Its primary applications are in the manufacturing of high-energy explosives and as a

component in rocket propellants.[2] It also serves as an intermediate in organic synthesis for

creating more complex nitrogen-containing compounds.[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of dinitromethane.

Table 2: Spectroscopic Data for Dinitromethane
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Technique Data Reference

¹H NMR

A single signal is observed

around 3.9 ppm, which is

intermediate between that of

nitromethane (5.72 ppm) and

trinitromethane (2.48 ppm). In

ethyl ether, a peak is reported

at 5.97 ppm.

[6][9]

IR and Raman

Experimental and quantum-

chemically calculated spectra

confirm the C-H acidic

structure.

[6]

Safety and Handling
Dinitromethane is a hazardous material and requires careful handling.

Stability: While relatively stable at room temperature, it is sensitive to shock and friction.[1][2]

It can be stored for months at 0 °C.[1]

Transportation: The U.S. Department of Transportation has forbidden the transportation of

dinitromethane.[1]

Personal Protective Equipment (PPE): When handling, wear chemical-impermeable gloves,

tightly fitting safety goggles, and fire/flame-resistant clothing.[10] Ensure adequate

ventilation.[10]

First Aid: In case of inhalation, move the victim to fresh air.[10] For skin contact, immediately

remove contaminated clothing.[10] For eye contact, rinse with pure water for at least 15

minutes.[10] If ingested, rinse the mouth with water.[10]

The logical relationship for handling an accidental release is depicted in the following diagram.
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Accidental Release Response Protocol

Accidental Release Occurs

Remove Ignition Sources Ensure Adequate Ventilation Evacuate Personnel

Don Personal Protective Equipment (PPE)

Contain Spill

Click to download full resolution via product page

Caption: Protocol for responding to an accidental spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dinitromethane - Wikipedia [en.wikipedia.org]

2. Buy Dinitromethane (EVT-14888647) | 625-76-3 [evitachem.com]

3. Dinitromethane | CH2N2O4 | CID 61172 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14754101?utm_src=pdf-body-img
https://www.benchchem.com/product/b14754101?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dinitromethane
https://www.evitachem.com/product/evt-14888647
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitromethane
https://www.echemi.com/products/pid_Rock5210-dinitromethane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14754101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. dinitromethane | CAS#:625-76-3 | Chemsrc [chemsrc.com]

6. Dinitromethan – Wikipedia [de.wikipedia.org]

7. dinitromethane CAS#: 625-76-3 [chemicalbook.com]

8. US6340780B1 - Method of preparing salts of dinitromethane - Google Patents
[patents.google.com]

9. dinitromethane(625-76-3) 1H NMR [m.chemicalbook.com]

10. echemi.com [echemi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Dinitromethane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14754101#dinitromethane-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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